![molecular formula C7H7N3 B6324004 6-Methyl-5H-pyrrolo[2,3-b]pyrazine CAS No. 1312891-31-8](/img/structure/B6324004.png)
6-Methyl-5H-pyrrolo[2,3-b]pyrazine
Overview
Description
6-Methyl-5H-pyrrolo[2,3-b]pyrazine is a nitrogen-containing heterocyclic compound . It has a molecular formula of C7H7N3 . This compound is part of the pyrrolopyrazine class of compounds, which are known to exhibit various biological activities .
Molecular Structure Analysis
The molecular structure of 6-Methyl-5H-pyrrolo[2,3-b]pyrazine includes a pyrrole ring and a pyrazine ring . The compound has a molecular weight of 133.151 Da and a monoisotopic mass of 133.063995 Da .Physical And Chemical Properties Analysis
6-Methyl-5H-pyrrolo[2,3-b]pyrazine has a density of 1.3±0.1 g/cm3 . It has a molar refractivity of 39.5±0.3 cm3, a polar surface area of 42 Å2, and a polarizability of 15.7±0.5 10-24 cm3 . The compound also has a molar volume of 104.6±3.0 cm3 .Scientific Research Applications
Pharmaceutical Applications
Pyrrolopyrazine derivatives, including 6-Methyl-5H-pyrrolo[3,2-b]pyrazine, have been widely used in pharmaceuticals . They have shown a wide range of biological activities, making them valuable in drug discovery .
Antimicrobial Activity
Compounds with the pyrrolopyrazine scaffold have exhibited antimicrobial activities . They have been used to develop drugs to combat various microbial infections .
Anti-inflammatory Activity
The anti-inflammatory activity of pyrrolopyrazine derivatives has been recognized in scientific research . They can potentially be used in the treatment of inflammatory diseases .
Antiviral Activity
Pyrrolopyrazine derivatives have shown antiviral activities . This makes them potential candidates for the development of antiviral drugs .
Antifungal Activity
These compounds have also demonstrated antifungal properties . They can be used in the development of antifungal drugs .
Antioxidant Activity
Pyrrolopyrazine derivatives have exhibited antioxidant activities . They can potentially be used in the treatment of diseases caused by oxidative stress .
Antitumor Activity
The antitumor activity of pyrrolopyrazine derivatives has been recognized . They can potentially be used in the development of antitumor drugs .
Kinase Inhibitory Activity
5H-pyrrolo[2,3-b]pyrazine derivatives have shown more activity on kinase inhibition . They can potentially be used in the development of kinase inhibitors .
Future Directions
The development of pyrrolopyrazine derivatives, including 6-Methyl-5H-pyrrolo[2,3-b]pyrazine, is a promising area of research . These compounds have potential use in medicine and agriculture due to their wide range of biological activities . Therefore, future research could focus on designing and synthesizing new leads to treat various diseases .
Mechanism of Action
Target of Action
6-Methyl-5H-pyrrolo[3,2-b]pyrazine, a derivative of pyrrolopyrazine, is known to exhibit a wide range of biological activities . Pyrrolopyrazine derivatives have shown significant activity on kinase inhibition , suggesting that kinases could be potential targets.
Mode of Action
It’s known that pyrrolopyrazine derivatives interact with their targets, leading to various biological activities such as antimicrobial, anti-inflammatory, antiviral, antifungal, antioxidant, antitumor, and kinase inhibitory effects .
Biochemical Pathways
These could include pathways related to inflammation, viral replication, fungal growth, oxidation processes, tumor growth, and kinase signaling .
Result of Action
Given its potential kinase inhibitory activity , it could influence cell signaling pathways, potentially leading to altered cell function or viability.
properties
IUPAC Name |
6-methyl-5H-pyrrolo[2,3-b]pyrazine |
Source
|
|---|---|---|
| Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C7H7N3/c1-5-4-6-7(10-5)9-3-2-8-6/h2-4H,1H3,(H,9,10) |
Source
|
| Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI Key |
NOVCJZAVHSEZDU-UHFFFAOYSA-N |
Source
|
| Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CC1=CC2=NC=CN=C2N1 |
Source
|
| Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C7H7N3 |
Source
|
| Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Weight |
133.15 g/mol |
Source
|
| Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Product Name |
6-Methyl-5H-pyrrolo[3,2-b]pyrazine | |
Retrosynthesis Analysis
AI-Powered Synthesis Planning: Our tool employs the Template_relevance Pistachio, Template_relevance Bkms_metabolic, Template_relevance Pistachio_ringbreaker, Template_relevance Reaxys, Template_relevance Reaxys_biocatalysis model, leveraging a vast database of chemical reactions to predict feasible synthetic routes.
One-Step Synthesis Focus: Specifically designed for one-step synthesis, it provides concise and direct routes for your target compounds, streamlining the synthesis process.
Accurate Predictions: Utilizing the extensive PISTACHIO, BKMS_METABOLIC, PISTACHIO_RINGBREAKER, REAXYS, REAXYS_BIOCATALYSIS database, our tool offers high-accuracy predictions, reflecting the latest in chemical research and data.
Strategy Settings
| Precursor scoring | Relevance Heuristic |
|---|---|
| Min. plausibility | 0.01 |
| Model | Template_relevance |
| Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
| Top-N result to add to graph | 6 |
Feasible Synthetic Routes
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